Cas no 1806058-47-8 (2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure incorporates both trifluoromethoxy and trifluoromethyl groups, enhancing its reactivity and potential as a building block for bioactive compounds. The presence of an aminomethyl group and an aldehyde functionality allows for further derivatization, enabling the formation of Schiff bases, heterocycles, or other tailored molecular architectures. This compound is particularly valuable in the development of fluorinated active ingredients, where its unique electronic and steric properties contribute to improved metabolic stability and binding affinity. Suitable for controlled reactions, it offers synthetic flexibility in medicinal chemistry and material science applications.

2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde structure

1806058-47-8 structure

Product Name:2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

CAS No:1806058-47-8

MF:C₉H₆F₆N₂O₂

MW:288.146563053131

CID:4843998

Update Time:2025-10-10

2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
- Inchi： 1S/C9H6F6N2O2/c10-8(11,12)7-4(3-18)5(1-16)17-2-6(7)19-9(13,14)15/h2-3H,1,16H2
- InChI Key： AVVSKGCGCDPIEY-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=C(CN)C=1C=O)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 319
XLogP3: 1.3
Topological Polar Surface Area: 65.2

2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081259-1g	2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde	1806058-47-8	97%	1g	$1,490.00	2022-04-01

2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Additional information on 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806058-47-8)

The compound 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806058-47-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trifluoromethoxy group and a trifluoromethyl substituent, this molecule exhibits remarkable potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated compounds like 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and lipophilicity. These properties make them ideal candidates for developing next-generation pharmaceuticals, especially in areas such as CNS disorders and anti-inflammatory agents. The presence of both aminomethyl and carboxaldehyde functional groups further expands its utility in click chemistry and bioconjugation, aligning with current trends in precision medicine.

The synthesis of CAS No. 1806058-47-8 involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps include the introduction of trifluoromethoxy and trifluoromethyl groups via advanced fluorination techniques, which are critical for achieving high yields and purity. Analytical methods such as NMR spectroscopy and HPLC-MS are routinely employed to characterize this compound, ensuring compliance with stringent quality standards required for pharmaceutical intermediates.

From an industrial perspective, 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to minimize waste and reduce energy consumption during production. This aligns with global initiatives to adopt eco-friendly manufacturing practices, a topic frequently searched by professionals in the chemical sector.

Another area of interest is the compound's potential in crop protection. Fluorinated pyridines are known for their efficacy in pest control, and CAS No. 1806058-47-8 could serve as a precursor for developing new agrochemicals with improved environmental profiles. This application is particularly relevant given the growing emphasis on food security and sustainable agriculture.

In summary, 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde represents a versatile and valuable compound in modern chemistry. Its applications span from drug development to material science, driven by its unique structural attributes and compatibility with cutting-edge synthetic methodologies. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow significantly.